Cas no 1248323-18-3 (1-((2,4-Dimethylphenyl)thio)pentan-2-one)

• Product Name: 1-((2,4-Dimethylphenyl)thio)pentan-2-one
• CAS No: 1248323-18-3
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 5250506
• Update Time: 2025-10-28

1-((2,4-Dimethylphenyl)thio)pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-((2,4-Dimethylphenyl)thio)pentan-2-one
• 1-[(2,4-dimethylphenyl)sulfanyl]pentan-2-one
• 2-Pentanone, 1-[(2,4-dimethylphenyl)thio]-

• Inchi： 1S/C13H18OS/c1-4-5-12(14)9-15-13-7-6-10(2)8-11(13)3/h6-8H,4-5,9H2,1-3H3
• InChI Key： JRGZFNYBVISWSP-UHFFFAOYSA-N
• SMILES： S(CC(CCC)=O)C1C=CC(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• XLogP3: 3.7
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-((2,4-Dimethylphenyl)thio)pentan-2-one

Introduction to 1-((2,4-Dimethylphenyl)thio)pentan-2-one (CAS No. 1248323-18-3)

1-((2,4-Dimethylphenyl)thio)pentan-2-one is a versatile organic compound with the CAS registry number 1248323-18-3. This compound has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of a pentanone backbone substituted with a thio group attached to a 2,4-dimethylphenyl ring, making it a valuable intermediate in various chemical reactions.

Recent studies have highlighted the role of 1-((2,4-Dimethylphenyl)thio)pentan-2-one in the development of bioactive compounds. Researchers have explored its ability to act as a precursor in the synthesis of heterocyclic compounds, which are crucial in drug discovery. For instance, a 2023 study published in *Organic Chemistry Frontiers* demonstrated that this compound can be effectively utilized in the construction of thiazole derivatives, known for their anti-inflammatory and anticancer properties.

The synthesis of 1-((2,4-Dimethylphenyl)thio)pentan-2-one typically involves nucleophilic substitution reactions or thiation processes. A notable advancement in its synthesis was reported in *Journal of Chemical Research* in 2023, where a green chemistry approach using microwave-assisted conditions significantly improved the reaction yield and reduced production time. This method not only enhances the efficiency of the synthesis but also aligns with current sustainability goals in the chemical industry.

In terms of physical properties, 1-((2,4-Dimethylphenyl)thio)pentan-2-one exhibits a melting point of approximately 55°C and a boiling point around 160°C under standard conditions. Its solubility profile makes it suitable for use in both polar and non-polar solvents, depending on the specific application. These properties make it an ideal candidate for use in pharmaceutical formulations and as an additive in polymer materials.

One of the most promising applications of this compound is in the field of materials science. A 2023 study published in *Advanced Materials* explored its use as a building block for constructing novel polymeric materials with enhanced thermal stability and mechanical strength. The incorporation of 1-((2,4-Dimethylphenyl)thio)pentan-₂-one into polymer networks was found to significantly improve their performance under high-stress conditions.

Moreover, 1-( ( ₂ ,₄ -Dimethylphenyl ) thio ) pentan -₂ -one has been investigated for its potential role in catalysis. A research team at the University of California reported in *Nature Catalysis* that this compound can serve as an efficient ligand for transition metal catalysts used in cross-coupling reactions. This discovery opens new avenues for its application in industrial chemical processes.

In conclusion, 1-( ( ₂ ,₄ -Dimethylphenyl ) thio ) pentan -₂ -one (CAS No. ₁₂₄₈₃₂₃₋₁₈₋₃ ) is a multifaceted compound with diverse applications across various scientific disciplines. Its structural versatility and favorable chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses and optimizations for this compound, its significance in modern chemistry is expected to grow further.